Cas no 196394-09-9 (3-Amino-4-trifluoromethyl-benzoic Acid)

3-Amino-4-trifluoromethyl-benzoic acid is a fluorinated aromatic compound featuring both an amino and a carboxylic acid functional group. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The presence of the amino group allows for further derivatization, enabling its use as a versatile intermediate in organic synthesis. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, due to its ability to influence electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial processes.

3-Amino-4-trifluoromethyl-benzoic Acid structure

196394-09-9 structure

Product Name:3-Amino-4-trifluoromethyl-benzoic Acid

CAS No:196394-09-9

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD00157002

CID:116938

PubChem ID:277932

Update Time:2025-06-07

3-Amino-4-trifluoromethyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3-amino-4-(1,1-dimethylethyl)-
- Benzoic acid, 3-amino-4-(1,1-dimethylethyl)- (9CI)
- 3-Amino-4-tert-butyl-benzoic acid
- 196394-09-9
- NSC-126998
- 3-amino-4-(tert-butyl)benzoicacid
- QSLBIRSOUBACFK-UHFFFAOYSA-N
- NSC126998
- 3-amino-4-(tert-butyl)benzoic acid
- 3-amino-4-tert-butylbenzoic acid
- 3-amino-4-t-butylbenzoic acid
- AKOS006273884
- SCHEMBL3240455
- 3-Amino-4-trifluoromethyl-benzoic Acid
- MDL： MFCD00157002
- Inchi： 1S/C11H15NO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,12H2,1-3H3,(H,13,14)
- InChI Key： QSLBIRSOUBACFK-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C=1)N)C(C)(C)C)=O

Computed Properties

Exact Mass: 193.11035
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32

3-Amino-4-trifluoromethyl-benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0438-1g	3-Amino-4-trifluoromethyl-benzoic acid	196394-09-9	97%	1g	5512.28CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0438-5g	3-Amino-4-trifluoromethyl-benzoic acid	196394-09-9	97%	5g	22049.1CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	15R0438-500mg	3-Amino-4-trifluoromethyl-benzoic acid	196394-09-9	97%	500mg	3180.16CNY	2021-05-07
TRC	A876338-10mg	3-Amino-4-trifluoromethyl-benzoic Acid	196394-09-9		10mg	$ 50.00	2022-06-07
TRC	A876338-50mg	3-Amino-4-trifluoromethyl-benzoic Acid	196394-09-9		50mg	$ 210.00	2022-06-07
TRC	A876338-100mg	3-Amino-4-trifluoromethyl-benzoic Acid	196394-09-9		100mg	$ 320.00	2022-06-07
eNovation Chemicals LLC	Y1125007-100mg	3-Amino-4-tert-butyl-benzoic acid	196394-09-9	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	Y1125007-250mg	3-Amino-4-tert-butyl-benzoic acid	196394-09-9	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	Y1125007-500mg	3-Amino-4-tert-butyl-benzoic acid	196394-09-9	95%	500mg	$610	2024-07-28
eNovation Chemicals LLC	Y1125007-1g	3-Amino-4-tert-butyl-benzoic acid	196394-09-9	95%	1g	$1115	2024-07-28